![molecular formula C8H15NO B2425659 (1-Cyclopropyl-3-methylazetidin-3-yl)methanol CAS No. 2375259-35-9](/img/structure/B2425659.png)
(1-Cyclopropyl-3-methylazetidin-3-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(1-Cyclopropyl-3-methylazetidin-3-yl)methanol” is an organic compound that has gained attention in scientific research due to its potential applications in various fields. It has a molecular weight of 141.21 .
Molecular Structure Analysis
The InChI code for “(1-Cyclopropyl-3-methylazetidin-3-yl)methanol” is1S/C8H15NO/c1-8(6-10)4-9(5-8)7-2-3-7/h7,10H,2-6H2,1H3
. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds. Physical And Chemical Properties Analysis
“(1-Cyclopropyl-3-methylazetidin-3-yl)methanol” has a molecular weight of 141.21 . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
Catalysis and Organic Synthesis
- Tris(triazolyl)methanol-Cu(I) Structure : A study by Ozcubukcu et al. (2009) highlights the synthesis of a new tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand, forming a stable complex with CuCl, which catalyzes Huisgen 1,3-dipolar cycloadditions effectively (Ozcubukcu et al., 2009).
Mass Spectrometry in Stereomer Characterization
- Characterization of Cyclopropane Amino Acids : Cristoni et al. (2000) demonstrated the utility of atmospheric pressure chemical ionization multi-stage mass spectrometry for characterizing stereoisomeric synthons of cyclopropane amino acids (Cristoni et al., 2000).
Chiral Catalysis
- Enantiopure Azetidin-2-yl(diphenyl)methanol : A study by Wang et al. (2008) focused on the preparation of enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol, showing its effectiveness in catalytic asymmetric addition of organozinc reagents to aldehydes (Wang et al., 2008).
Methylotrophy and Biotechnology Applications
- Methylotrophy in Methylobacterium extorquens : The ability of methylotrophic bacteria like Methylobacterium extorquens to use methanol as a single source of carbon and energy was explored by Ochsner et al. (2014), highlighting methanol's value in biotechnology (Ochsner et al., 2014).
Methanol in Chemical Reactions
- Electrochemical Utilization of Methanol : Liu et al. (2021) discussed an electrocatalytic protocol for synthesizing 2,3-dihydroquinazolin-4(1H)-one, utilizing methanol as the C1 source (Liu et al., 2021).
properties
IUPAC Name |
(1-cyclopropyl-3-methylazetidin-3-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c1-8(6-10)4-9(5-8)7-2-3-7/h7,10H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYRSFGTVLLLQPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(C1)C2CC2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Cyclopropyl-3-methylazetidin-3-yl)methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.